Cas no 1334721-65-1 ((2E)-3-(2,5-dimethoxyphenyl)-1-(furan-2-yl)prop-2-en-1-one)

• Product Name: (2E)-3-(2,5-dimethoxyphenyl)-1-(furan-2-yl)prop-2-en-1-one
• CAS No: 1334721-65-1
• MF: C₁₅H₁₄O₄
• MW: 258.269264698029
• MDL: MFCD21335273
• CID: 5149282
• PubChem ID: 75359504
• Update Time: 2026-03-03

(2E)-3-(2,5-dimethoxyphenyl)-1-(furan-2-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(2,5-Dimethoxyphenyl)-1-(furan-2-yl)prop-2-en-1-one
• (2E)-3-(2,5-dimethoxyphenyl)-1-(furan-2-yl)prop-2-en-1-one

• MDL： MFCD21335273
• Inchi： 1S/C15H14O4/c1-17-12-6-8-14(18-2)11(10-12)5-7-13(16)15-4-3-9-19-15/h3-10H,1-2H3/b7-5+
• InChI Key： OLBVWHWSOQKFOA-FNORWQNLSA-N
• SMILES： O(C)C1C=CC(=CC=1/C=C/C(C1=CC=CO1)=O)OC

Computed Properties

• Exact Mass: 258.08920892g/mol
• Monoisotopic Mass: 258.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 48.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives

Additional information on (2E)-3-(2,5-dimethoxyphenyl)-1-(furan-2-yl)prop-2-en-1-one

Compound Introduction: (2E)-3-(2,5-dimethoxyphenyl)-1-(furan-2-yl)prop-2-en-1-one (CAS No. 1334721-65-1)

CAS No. 1334721-65-1 refers to a specialized organic compound known as (2E)-3-(2,5-dimethoxyphenyl)-1-(furan-2-yl)prop-2-en-1-one. This compound belongs to the class of heterocyclic ketones, characterized by its unique structural framework that integrates a furan ring with an aromatic phenyl group substituted with methoxy groups. The presence of a conjugated system, comprising the double bond and the aromatic rings, imparts distinct electronic and photophysical properties, making it a subject of significant interest in both academic research and industrial applications.

The molecular structure of (2E)-3-(2,5-dimethoxyphenyl)-1-(furan-2-yl)prop-2-en-1-one is composed of a propenone moiety linked to a furan ring at the C1 position and a 2,5-dimethoxyphenyl group at the C3 position. This arrangement creates a molecule with potential for diverse interactions due to its multiple functional groups. The dimethoxy substitution on the phenyl ring enhances solubility and influences electronic distribution, while the furan ring contributes to hydrogen bonding capabilities and stability in various environments.

In recent years, this compound has garnered attention in the field of pharmaceutical chemistry due to its structural features that mimic natural products with known biological activities. The conjugated system and aromaticity suggest potential applications in drug design, particularly as a scaffold for developing novel therapeutic agents. Researchers have been exploring its derivatives as candidates for modulating enzyme activities and interacting with biological targets.

One of the most compelling aspects of (2E)-3-(2,5-dimethoxyphenyl)-1-(furan-2-yl)prop-2-en-1-one is its photophysical properties. The combination of the furan and phenyl rings results in strong absorption in the visible spectrum, coupled with fluorescence characteristics that make it suitable for use in optoelectronic applications. These properties have been investigated in the development of organic light-emitting diodes (OLEDs) and sensors, where such compounds serve as emitters or indicators due to their efficient light emission and stability.

Recent studies have also delved into the synthesis pathways for this compound, focusing on optimizing yields and purity. Advances in catalytic methods have enabled more efficient production processes, reducing costs and environmental impact. The synthesis often involves cross-coupling reactions between furan derivatives and aryl halides under palladium catalysis, followed by functional group transformations to introduce the dimethoxy groups.

The biological activity of (2E)-3-(2,5-dimethoxyphenyl)-1-(furan-2-yl)prop-2-en-1-one has been studied extensively in vitro. Preliminary findings suggest potential roles in anti-inflammatory and antioxidant mechanisms, primarily through interactions with cellular receptors and enzymes. The methoxy groups on the phenyl ring are believed to enhance binding affinity by increasing lipophilicity while maintaining metabolic stability. Further research is ongoing to elucidate specific mechanisms of action and identify potential therapeutic applications.

Moreover, the compound’s stability under various conditions has been assessed as part of its evaluation for industrial use. Studies indicate that it remains stable under ambient temperatures but may degrade when exposed to strong UV light or acidic environments. This knowledge is crucial for formulating products that incorporate this compound, ensuring shelf life and efficacy.

The versatility of (2E)-3-(2,5-dimethoxyphenyl)-1-(furan-2-yl)prop-2-en-1-one extends beyond pharmaceuticals into materials science. Its ability to emit light efficiently makes it valuable in developing new generations of organic semiconductors. Researchers are exploring its integration into polymer matrices to create lightweight yet durable materials for electronic devices.

In conclusion, (2E)-3-(2,5-dimethoxyphenyl)-1-(furan-2-yl)prop-2-en-1-one (CAS No. 1334721-65-1) represents a promising compound with multifaceted applications. Its unique structural features enable diverse interactions with biological systems and materials, positioning it as a key player in ongoing research efforts across multiple disciplines. As synthetic methodologies continue to evolve and our understanding of its properties deepens, this molecule is poised to contribute significantly to future advancements.